Cas no 2386089-00-3 (Benzene, 1-​bromo-​4-​chloro-​2-​fluoro-​5-​iodo-)

• Product Name: Benzene, 1-​bromo-​4-​chloro-​2-​fluoro-​5-​iodo-
• CAS No: 2386089-00-3
• MF: C₆H₂BrClFI
• MW: 335.34
• CID: 5076911
• Update Time: 2025-11-01

Benzene, 1-​bromo-​4-​chloro-​2-​fluoro-​5-​iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-​bromo-​4-​chloro-​2-​fluoro-​5-​iodo-

• Inchi： 1S/C6H2BrClFI/c7-3-1-6(10)4(8)2-5(3)9/h1-2H
• InChI Key： ABUUPUXKNYPIAF-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(F)=C(C=C1I)Br

Additional information on Benzene, 1-​bromo-​4-​chloro-​2-​fluoro-​5-​iodo-

Comprehensive Analysis of Benzene, 1-bromo-4-chloro-2-fluoro-5-iodo- (CAS No. 2386089-00-3)

The compound Benzene, 1-bromo-4-chloro-2-fluoro-5-iodo- (CAS No. 2386089-00-3) is a halogen-substituted aromatic hydrocarbon that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and material science. Its unique structure, featuring multiple halogen atoms (bromo, chloro, fluoro, and iodo), makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most searched questions related to Benzene, 1-bromo-4-chloro-2-fluoro-5-iodo- is its synthetic routes and reactivity. The compound can be synthesized through sequential halogenation reactions, where each halogen is introduced under controlled conditions. The presence of multiple halogens (Br, Cl, F, I) allows for selective functionalization, making it a valuable building block for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating bioactive molecules, a topic highly relevant to modern medicinal chemistry.

Another trending topic is the environmental impact and sustainability of halogenated compounds. While Benzene, 1-bromo-4-chloro-2-fluoro-5-iodo- is not classified as hazardous, its handling and disposal must adhere to green chemistry principles. Researchers are exploring catalytic methods to reduce waste and improve atom economy in its synthesis. This aligns with the global push for eco-friendly chemical processes, a frequently searched term in academic and industrial circles.

The compound's spectroscopic properties (NMR, IR, MS) are also a focal point for users. Its distinct 1H-NMR and 13C-NMR spectra, influenced by the electron-withdrawing effects of halogens, are often discussed in forums and research papers. These properties are critical for quality control and structural verification, especially in pharmaceutical applications where purity is paramount.

In material science, Benzene, 1-bromo-4-chloro-2-fluoro-5-iodo- is explored for its potential in organic electronics. Its halogen-rich structure can enhance intermolecular interactions, improving charge transport in organic semiconductors. This ties into the growing demand for flexible electronics and OLED technologies, which dominate current market trends.

Lastly, the compound's regulatory status and commercial availability are common queries. While it is not restricted, suppliers must comply with regional chemical regulations. Its niche applications often lead to specialized sourcing, a challenge addressed by platforms offering custom synthesis services.

In summary, Benzene, 1-bromo-4-chloro-2-fluoro-5-iodo- (CAS No. 2386089-00-3) is a multifaceted compound with broad utility. Its synthesis, applications, and alignment with sustainability goals make it a subject of ongoing research and commercial interest, reflecting the dynamic needs of modern science.